4-Cyclopropoxy-2-methoxy-N,N-dimethylaniline

• Molecular Formula: C12H17NO2
• Molecular Weight: 207.27 g/mol
• IUPAC Name: 4-cyclopropyloxy-2-methoxy-N,N-dimethylaniline
• InChI: InChI=1S/C12H17NO2/c1-13(2)11-7-6-10(8-12(11)14-3)15-9-4-5-9/h6-9H,4-5H2,1-3H3
• InChI Key: ATGBUTQZKADXMH-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=C(C=C(C=C1)OC2CC2)OC

Description

4-Cyclopropoxy-2-methoxy-N,N-dimethylaniline is an organic compound with the molecular formula C12H17NO2 and a molar mass of 207.271 g/mol . This compound is characterized by the presence of a cyclopropoxy group, a methoxy group, and a dimethylaniline moiety. It is used in various chemical and industrial applications due to its unique structural properties.

Preparation Methods

The synthesis of 4-Cyclopropoxy-2-methoxy-N,N-dimethylaniline can be achieved through several synthetic routes. One common method involves the alkylation of aniline derivatives with cyclopropyl and methoxy substituents. The reaction typically requires the use of an acid catalyst and can be carried out under mild conditions . Industrial production methods often involve the use of high-pressure reactors and continuous flow systems to ensure high yield and purity .

Chemical Reactions Analysis

4-Cyclopropoxy-2-methoxy-N,N-dimethylaniline undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can be performed using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of amines or alcohols.

Substitution: The compound can undergo nucleophilic substitution reactions, where the methoxy or cyclopropoxy groups are replaced by other functional groups.

Scientific Research Applications

4-Cyclopropoxy-2-methoxy-N,N-dimethylaniline has a wide range of scientific research applications:

Chemistry: It is used as a precursor in the synthesis of various organic compounds, including dyes and pharmaceuticals.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its use in drug development, particularly in the design of novel therapeutic agents.

Industry: It is utilized in the production of specialty chemicals and materials, such as polymers and resins.

Mechanism of Action

The mechanism of action of 4-Cyclopropoxy-2-methoxy-N,N-dimethylaniline involves its interaction with specific molecular targets and pathways. The compound can act as an inhibitor or activator of certain enzymes, affecting various biochemical processes. For example, it may inhibit the activity of cytochrome P450 enzymes, leading to altered metabolism of other compounds . Additionally, its structural features allow it to interact with cellular receptors, modulating signal transduction pathways .

Comparison with Similar Compounds

4-Cyclopropoxy-2-methoxy-N,N-dimethylaniline can be compared with other similar compounds, such as:

N,N-Dimethylaniline: This compound lacks the cyclopropoxy and methoxy groups, making it less versatile in certain chemical reactions.

4-Methoxy-N,N-dimethylaniline: Similar to this compound but without the cyclopropoxy group, it has different reactivity and applications.

2-Methoxy-5-((phenylamino)methyl)phenol: This compound has a different substitution pattern, leading to distinct chemical and biological properties.